Cas no 204205-24-3 (tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate)
tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinecarboxylic acid, 3-ethylidene-4-oxo-, 1,1-dimethylethyl ester
- 204205-24-3
- tert-Butyl (3Z)-3-ethylidene-4-oxopiperidine-1-carboxylate
- tert-Butyl(3Z)-3-ethylidene-4-oxopiperidine-1-carboxylate
- EN300-817829
- tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate
-
- MDL: MFCD31591853
- Inchi: 1S/C12H19NO3/c1-5-9-8-13(7-6-10(9)14)11(15)16-12(2,3)4/h5H,6-8H2,1-4H3
- InChI Key: MJIKIYZXUTXUMS-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCC(=O)C(=CC)C1
Computed Properties
- Exact Mass: 225.13649347g/mol
- Monoisotopic Mass: 225.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 46.6Ų
tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1085244-1g |
tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate |
204205-24-3 | 95% | 1g |
$743.0 | 2023-10-27 | |
| Enamine | EN300-1085244-5g |
tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate |
204205-24-3 | 95% | 5g |
$2152.0 | 2023-10-27 | |
| Enamine | EN300-1085244-10g |
tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate |
204205-24-3 | 95% | 10g |
$3191.0 | 2023-10-27 | |
| Enamine | EN300-1085244-0.05g |
tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate |
204205-24-3 | 95.0% | 0.05g |
$624.0 | 2025-03-21 | |
| Enamine | EN300-1085244-0.1g |
tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate |
204205-24-3 | 95.0% | 0.1g |
$653.0 | 2025-03-21 | |
| Enamine | EN300-1085244-0.25g |
tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate |
204205-24-3 | 95.0% | 0.25g |
$683.0 | 2025-03-21 | |
| Enamine | EN300-1085244-0.5g |
tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate |
204205-24-3 | 95.0% | 0.5g |
$713.0 | 2025-03-21 | |
| Enamine | EN300-1085244-1.0g |
tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate |
204205-24-3 | 95.0% | 1.0g |
$743.0 | 2025-03-21 | |
| Enamine | EN300-1085244-2.5g |
tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate |
204205-24-3 | 95.0% | 2.5g |
$1454.0 | 2025-03-21 | |
| Enamine | EN300-1085244-5.0g |
tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate |
204205-24-3 | 95.0% | 5.0g |
$2152.0 | 2025-03-21 |
tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate
Professional Introduction to Compound with CAS No. 204205-24-3 and Product Name: Tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate
The compound with the CAS number 204205-24-3 and the product name tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse pharmacological properties. The structural framework of tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate incorporates a piperidine core, which is a common motif in many bioactive molecules, particularly in the development of drugs targeting neurological and cardiovascular diseases.
Recent research in the field of organic synthesis has highlighted the importance of functionalized piperidine derivatives in drug discovery. The presence of a (3E)-3-ethylidene moiety in this compound introduces a conjugated system that can influence its electronic properties and, consequently, its biological activity. This conjugation is particularly interesting from a chemical perspective, as it can lead to unique interactions with biological targets. The tert-butyl carboxylate group at the 1-position provides stability to the molecule while also serving as a potential site for further derivatization, allowing for the creation of analogues with tailored properties.
One of the most compelling aspects of tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate is its potential application in the treatment of various diseases. Studies have shown that piperidine derivatives can exhibit significant effects on enzymes and receptors involved in metabolic disorders, inflammation, and neurodegeneration. The specific arrangement of atoms in this compound suggests that it may interact with biological targets in a manner that could lead to therapeutic benefits. For instance, the conjugated system could facilitate interactions with proteins or enzymes that are involved in signal transduction pathways relevant to conditions such as diabetes and Alzheimer's disease.
The synthesis of tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate represents a testament to the progress made in synthetic methodologies over recent years. The ability to construct complex heterocyclic structures with high precision has opened up new avenues for drug development. Researchers have employed various strategies, including cross-coupling reactions and cyclization processes, to achieve the desired molecular architecture. These synthetic approaches not only highlight the ingenuity of modern chemists but also underscore the importance of innovation in accessing novel pharmacophores.
In terms of biological activity, preliminary studies on tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate have been quite promising. In vitro assays have indicated that this compound may possess inhibitory effects on certain enzymes that are implicated in disease pathogenesis. For example, it has shown potential as an inhibitor of acetylcholinesterase, an enzyme whose activity is reduced in conditions like Alzheimer's disease. Additionally, its interaction with other targets such as kinases and ion channels has been explored, suggesting multiple avenues for therapeutic intervention.
The pharmacokinetic properties of tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted is crucial for determining its clinical efficacy and safety profile. Preliminary data suggest that this molecule may exhibit favorable pharmacokinetic characteristics, which could enhance its suitability for therapeutic use. However, further studies are needed to fully elucidate these properties and to identify any potential liabilities.
The role of computational chemistry in the study of tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate cannot be overstated. Molecular modeling techniques have enabled researchers to predict how this compound might interact with biological targets at an atomic level. These predictions can guide experimental efforts and help optimize the molecular structure for improved activity and selectivity. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process significantly.
The future prospects for tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate are exciting and multifaceted. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that can modulate these processes effectively. This compound serves as a prime example of how advances in chemistry can lead to innovative solutions in medicine. Continued research will be essential to unlock its full potential and to translate these laboratory findings into tangible benefits for patients.
204205-24-3 (tert-butyl (3E)-3-ethylidene-4-oxopiperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)